Cas no 122159-17-5 (3-(4-(Trifluoromethyl)phenyl)thiophene)

• Product Name: 3-(4-(Trifluoromethyl)phenyl)thiophene
• CAS No: 122159-17-5
• MF: C₁₁H₇F₃S
• MW: 228.233492136002
• CID: 3056745
• PubChem ID: 7176328
• Update Time: 2025-04-21

3-(4-(Trifluoromethyl)phenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethyl)phenyl)thiophene
• 3-[4-(trifluoromethyl)phenyl]thiophene
• 3-(4-Trifluoromethyl-phenyl)-thiophene
• AKOS004118777
• HS-6110
• DTXSID40924099
• 122159-58-4
• 122159-17-5
• SCHEMBL2289309
• 3-(4-trifluoromethylphenyl)-thiophene

• Inchi： 1S/C11H7F3S/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9/h1-7H
• InChI Key： ODBMKCKBKQEWKI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 228.02205588Da
• Monoisotopic Mass: 228.02205588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų